Cas no 2228378-15-0 (4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol)

• Product Name: 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol
• CAS No: 2228378-15-0
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6300552
• PubChem ID: 165713406
• Update Time: 2025-07-22

4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol
• 2228378-15-0
• EN300-1792227

• Inchi： 1S/C12H16FNO2/c13-10-7-8(1-2-11(10)16)12(14)5-3-9(15)4-6-12/h1-2,7,9,15-16H,3-6,14H2
• InChI Key： CSPLNANLIDBCCD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CCC(CC1)O)N)O

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol

Introduction to 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol (CAS No. 2228378-15-0)

4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol, identified by the chemical identifier CAS No. 2228378-15-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluorophenol core substituted with an amino-cyclohexyl side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The presence of both hydroxyl and amino functional groups on the cyclohexyl ring suggests diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol have been the subject of several recent studies, reflecting its relevance in modern medicinal chemistry. The introduction of fluorine at the para position of the phenol ring is a common strategy to enhance metabolic stability, bioavailability, and binding affinity, which are critical factors in the design of novel therapeutic agents. The cyclohexylamine moiety, on the other hand, introduces basicity and steric bulk, which can modulate interactions with acidic or hydrophobic pockets in biological targets.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding modes of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol with potential target proteins. Studies using molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its efficacy and selectivity. The flexibility of the cyclohexylamine group appears to be particularly important in determining its binding affinity and specificity, suggesting that subtle modifications could significantly alter its pharmacological profile.

In vitro pharmacological assays have begun to elucidate the biological activities of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol. Initial findings suggest that this compound exhibits moderate activity against certain enzymes and receptors, although further optimization is required to enhance its potency and selectivity. The dual functionality of the molecule—both the hydroxyl group for hydrogen bonding interactions and the amino group for salt bridge formation—makes it a versatile scaffold for designing molecules with tailored biological properties.

The role of fluorine in pharmaceuticals cannot be overstated, as it has been extensively used to improve drug properties such as lipophilicity, metabolic stability, and receptor binding affinity. In the case of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol, the fluorine atom at the para position of the phenol ring likely contributes to these desirable characteristics. This has prompted researchers to explore analogs with different fluorine substituents to optimize their pharmacokinetic profiles.

One particularly intriguing aspect of this compound is its potential application in modulating inflammatory pathways. The structural features of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol, including its ability to engage multiple binding sites on biological targets, suggests that it could interfere with key signaling pathways involved in inflammation. Preliminary studies have shown that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central mediators of inflammatory responses.

The synthesis of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol presents both challenges and opportunities for synthetic chemists. The introduction of both an amino group and a hydroxyl group on a cyclohexyl ring requires careful consideration to ensure regioselectivity and functional group compatibility during multi-step synthesis. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules like this one with greater efficiency and precision.

Future directions in the study of 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol include exploring its potential as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to enhance its biological activity and reduce any potential toxicity. Additionally, investigating its interactions with cellular components using techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) will provide deeper insights into its mechanism of action.

The integration of machine learning algorithms into drug discovery has also shown promise in accelerating the development process for compounds like 4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol. Predictive models can help identify optimal synthetic routes, predict biological activity based on structural features, and prioritize candidates for experimental validation. This interdisciplinary approach combines traditional medicinal chemistry expertise with cutting-edge computational tools to streamline the discovery pipeline.

In conclusion,4-(1-amino-4-hydroxycyclohexyl)-2-fluorophenol (CAS No. 2228378-15-0) represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug discovery, particularly in areas such as anti-inflammation and enzyme inhibition. As research continues to uncover new applications for this compound,it is likely to remain at the forefront of pharmaceutical innovation.